19-Nor-17-alpha-pregna-3,5-dien-20-yne-3,17-diol, diacetate 19-Nor-17-alpha-pregna-3,5-dien-20-yne-3,17-diol, diacetate
Brand Name: Vulcanchem
CAS No.: 2205-78-9
VCID: VC21191700
InChI: InChI=1S/C24H30O4/c1-5-24(28-16(3)26)13-11-22-21-8-6-17-14-18(27-15(2)25)7-9-19(17)20(21)10-12-23(22,24)4/h1,6,14,19-22H,7-13H2,2-4H3/t19-,20+,21+,22-,23-,24-/m0/s1
SMILES: CC(=O)OC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C
Molecular Formula: C₂₄H₃₀O₄
Molecular Weight: 382.5 g/mol

19-Nor-17-alpha-pregna-3,5-dien-20-yne-3,17-diol, diacetate

CAS No.: 2205-78-9

Cat. No.: VC21191700

Molecular Formula: C₂₄H₃₀O₄

Molecular Weight: 382.5 g/mol

* For research use only. Not for human or veterinary use.

19-Nor-17-alpha-pregna-3,5-dien-20-yne-3,17-diol, diacetate - 2205-78-9

Specification

CAS No. 2205-78-9
Molecular Formula C₂₄H₃₀O₄
Molecular Weight 382.5 g/mol
IUPAC Name [(8R,9S,10R,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-2,7,8,9,10,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
Standard InChI InChI=1S/C24H30O4/c1-5-24(28-16(3)26)13-11-22-21-8-6-17-14-18(27-15(2)25)7-9-19(17)20(21)10-12-23(22,24)4/h1,6,14,19-22H,7-13H2,2-4H3/t19-,20+,21+,22-,23-,24-/m0/s1
Standard InChI Key YEYKVQBNDAWJJW-ZUYVPRDGSA-N
Isomeric SMILES CC(=O)OC1=CC2=CC[C@@H]3[C@@H]([C@H]2CC1)CC[C@]4([C@H]3CC[C@]4(C#C)OC(=O)C)C
SMILES CC(=O)OC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C
Canonical SMILES CC(=O)OC1=CC2=CCC3C(C2CC1)CCC4(C3CCC4(C#C)OC(=O)C)C

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